Cas no 86137-05-5 (2,2'-Bipyridine, 4-heptadecyl-4'-methyl-)
86137-05-5 structure
Product Name:2,2'-Bipyridine, 4-heptadecyl-4'-methyl-
CAS No:86137-05-5
MF:C28H44N2
MW:408.66236782074
CID:662563
PubChem ID:3718460
Update Time:2025-04-19
2,2'-Bipyridine, 4-heptadecyl-4'-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-Bipyridine, 4-heptadecyl-4'-methyl-
- 2-(4-heptadecylpyridin-2-yl)-4-methylpyridine
- DTXSID20395460
- 86137-05-5
- SCHEMBL15819664
- 4-heptadecyl-4'-methyl-2,2'-bipyridyl
-
- Inchi: 1S/C28H44N2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26-20-22-30-28(24-26)27-23-25(2)19-21-29-27/h19-24H,3-18H2,1-2H3
- InChI Key: MEQOSSABIMNAFU-UHFFFAOYSA-N
- SMILES: N1C=CC(=CC=1C1C=C(C)C=CN=1)CCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 408.35
- Monoisotopic Mass: 408.35
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 17
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.8
- Topological Polar Surface Area: 25.8Ų
2,2'-Bipyridine, 4-heptadecyl-4'-methyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
86137-05-5 (2,2'-Bipyridine, 4-heptadecyl-4'-methyl-) Related Products
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